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Compound of Interest

Compound Name:
3-Hydroxy-2-(2-

nitrophenyl)acrylaldehyde

Cat. No.: B13861523

Get Quote

Technical Support Center: 3-Hydroxy-2-(2-
nitrophenyl)acrylaldehyde
Current Status: Operational | Tier: Level 3 (Senior Scientist Support)

System Overview & Chemical Context
Compound Identity: 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde Synonyms:

-Formyl-o-nitrophenylacetaldehyde (keto-form), Reissert Indole Intermediate. CAS Context:
Related to 1466-88-2 (2-Nitrocinnamaldehyde derivatives).[1]

The "Tautomer Trap": Before attempting purification, you must understand that this molecule

exists in a dynamic equilibrium between its dicarbonyl (keto) form and its enol (hydroxy-vinyl)

form.

Keto Form: Less stable, often an oil.
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Enol Form: Stabilized by intramolecular hydrogen bonding (pseudo-ring structure). This is

the solid, yellow crystalline form you want.

Critical Stability Warning: This compound is an electron-deficient aldehyde. It is highly

susceptible to:

Cannizzaro Disproportionation (in strong base without careful control).

Air Oxidation (to the corresponding benzoic/cinnamic acid).

Polymerization (darkening of crystals).

The "Golden Path" Purification Protocol
Standard Operating Procedure (SOP-03-NITRO)

This protocol assumes you are isolating the compound from a crude condensation reaction

(e.g., o-nitrophenylacetate + formate ester).

Phase A: Acid-Base Fractionation (The Cleanup)
Rationale: The enol proton is acidic (

). We exploit this to remove non-acidic impurities (unreacted starting materials).

Dissolution: Dissolve crude oil/solid in 10% NaOH (aq).

Observation: Solution should turn deep RED (formation of the enolate salt).

Wash: Extract the red aqueous layer with Diethyl Ether (

).

Action: Discard the ether layer (contains non-acidic impurities).

Precipitation (Critical): Cool the aqueous layer to

. Slowly add 2M HCl dropwise with vigorous stirring.

Endpoint: Acidify until pH
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.

Observation: The deep red solution will turn turbid and precipitate a YELLOW solid (the

free enol).

Phase B: Recrystallization
Do not heat above

for extended periods.

Solvent System Suitability Notes

Ethanol/Water (4:1) High

Best balance of yield/purity.

Dissolve in warm EtOH, add

water to turbidity.

Toluene Medium

Good for removing sticky tars,

but requires higher heat (risk of

degradation).

Acetic Acid (Glacial) Low
Only for highly impure

samples; risk of acetylation.

Step-by-Step Recrystallization:

Dissolve the yellow precipitate in minimal warm Ethanol (

).

Filter rapidly (gravity) to remove insoluble inorganic salts.

Add warm water dropwise until a faint cloudiness persists.

Add 1 drop of Ethanol to clear it.

Allow to cool to Room Temp (RT), then refrigerate (

). Do not freeze immediately (traps impurities).
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Caption: Figure 1. Acid-Base fractionation workflow exploiting the acidity of the enolic hydroxyl

group.

Troubleshooting Center (FAQs)
Issue 1: "My product is a dark, sticky oil and won't crystallize."
Diagnosis: This is the "Oiling Out" phenomenon, likely caused by:

Solvent Entrapment: Residual high-boiling solvents (DMF/Toluene) preventing lattice

formation.

Keto-Enol Flux: The sample is trapped in the keto-form or contains oligomers.

Corrective Action (The "Trituration" Protocol):

Dissolve the oil in a minimal amount of Dichloromethane (DCM).

Add a 10-fold excess of cold Hexanes or Pentane.

Vigorously scratch the side of the flask with a glass rod.

Why this works: The non-polar solvent forces the polar enol out of solution, while the

scratching provides nucleation sites.

Issue 2: "The solid is Deep Red instead of Yellow."
Diagnosis: You have isolated the Salt Form (Enolate), not the free aldehyde. This often

happens if the acidification step was insufficient (pH > 7) or if you washed with basic water.

Corrective Action:

Resuspend the red solid in water.

Add 2M HCl until the color transitions to pale yellow/off-white.

Filter and dry.[2]

Issue 3: "I see multiple spots on TLC after purification."
Diagnosis:
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Spot A (Baseline): Polymerized material (discard).

Spot B (Target): Your product.

Spot C (Fast moving): Decarboxylated byproduct (o-nitrophenylacetaldehyde) or dehydrated

product (indoles).

Validation: Run TLC in 50% Ethyl Acetate / 50% Hexane.

Tip: Add 1% Acetic Acid to the TLC eluent. This suppresses the ionization of the enol and

prevents "streaking" (tailing spots).

Issue 4: "Yield is significantly lower than literature."
Diagnosis: The aldehyde is water-soluble to some extent, especially if the pH is not exactly at

the isoelectric point of the precipitate. Corrective Action:

Saturate the mother liquor (filtrate) with NaCl (Brine) and perform a "salting-out" extraction

with Ethyl Acetate to recover the remaining 10-15%.

Stability & Storage Logic
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Caption: Figure 2. Degradation pathways. Aldehyde group oxidation (top) and self-

polymerization (bottom).

Storage Protocol:
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Temperature: -20°C (Freezer).

Atmosphere: Argon or Nitrogen (essential).

Container: Amber glass (protect from UV-induced radical reactions).

References
Reissert Indole Synthesis (Foundational Chemistry)

Reissert, A. (1897).[3] "Einwirkung von Oxalester und Natriumäthylat auf Nitrotoluole".

Berichte der deutschen chemischen Gesellschaft.

Source:

Purification of Nitro-Enols (Analogous Protocols)

Noland, W. E.; Baude, F. J. (1963).[3] "Ethyl Indole-2-carboxylate". Organic Syntheses,

Coll.[3] Vol. 5, p.567. (Describes the handling of the phenylpyruvate intermediate).

Source:

Tautomerism in 2-Nitrophenylacetyl Derivatives

Gribble, G. W. (2000). "Recent developments in indole ring synthesis—methodology and
applications". Journal of the Chemical Society, Perkin Transactions 1.

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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